mono-Methyl cis-5-norbornene-endo-2,3-dicarboxylate

• IUPAC Name: (1S,2R,3S,4R)-3-methoxycarbonylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C10H12O4/c1-14-10(13)8-6-3-2-5(4-6)7(8)9(11)12/h2-3,5-8H,4H2,1H3,(H,11,12)/t5-,6+,7-,8+/m1/s1
• InChI Key: JYZKYCYHXBQTCY-CWKFCGSDSA-N
• Canonical SMILES: COC(=O)C1C2CC(C1C(=O)O)C=C2
• Isomeric SMILES: COC(=O)[C@H]1[C@@H]2C[C@H]([C@H]1C(=O)O)C=C2
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• CAS No.: 96185-91-0

Description

Mono-Methyl cis-5-norbornene-endo-2,3-dicarboxylate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 196.07355886 g/mol and the complexity rating of the compound is 307. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Addition Polymerization of Functionalized Norbornenes

A review by Bermeshev and Chapala (2018) emphasizes the role of addition polymerization of functionalized norbornenes, including mono-Methyl cis-5-norbornene-endo-2,3-dicarboxylate, in creating high-performance materials. The polymerization, catalyzed by Ti, Ni, or Pd, allows for the incorporation of various functional groups into the polymers, enhancing their thermal resistance and chemical stability. These polymers find applications in gas-separation membranes, sensors, and electrooptical materials, showcasing the versatility of norbornene derivatives in materials science (Bermeshev & Chapala, 2018).

Muconic Acid Isomers as Platform Chemicals

Khalil et al. (2020) discuss the synthesis and valorization of muconic acid (MA) isomers, derived from functionalized norbornenes, as high-value dicarboxylic acids for producing specialty polymers. These polymers, synthesized from MA, serve as versatile monomers for creating materials with specific properties tailored by the degree of substitution and the functional groups introduced. This application underlines the importance of norbornene derivatives in the development of biobased economy materials (Khalil et al., 2020).

Metathesis Reactions in Synthesis of Functionalized β-Amino Acid Derivatives

Kiss et al. (2018) highlight the use of metathesis reactions, including ring-opening metathesis polymerization (ROMP), in synthesizing functionalized β-amino acid derivatives from norbornene derivatives. These reactions facilitate the creation of alicyclic β-amino acids and other densely functionalized molecules, demonstrating the critical role of norbornene derivatives in synthetic and medicinal chemistry (Kiss et al., 2018).

Mechanism of Action

Target of Action

It is often used in organic synthesis reactions as a starting compound or intermediate .

Mode of Action

It is known to be involved in the formation of various organic compounds through chemical reactions

Biochemical Pathways

It is primarily used in organic synthesis, suggesting that it may play a role in the formation of various organic compounds .

Result of Action

It is primarily used in organic synthesis, suggesting that its main effect is the formation of various organic compounds .

Action Environment

The action of mono-Methyl cis-5-norbornene-endo-2,3-dicarboxylate can be influenced by various environmental factors, such as temperature and reaction conditions . These factors can affect the efficacy and stability of the compound during organic synthesis reactions.

Synthesis routes and methods

Procedure details

In a reactor, cyclopentadiene (66 g) was charged, and tetrahydrofuran solvent (500 g) and maleic anhydride (98 g) were added thereto, and the mixture was stirred homogeneously. To the reaction mixture, pure ethanol (500 g) was added and the reaction was carried out with stirring at 50° C. for 8 hours. when the reaction was completed, the solvent was removed by using a rotary evaporator, and the residue was distilled under reduced pressure to obtain 156 g (yield: 87%) of mono-methyl cis-5-norbornene-endo-2, 3-dicarboxylate represented by chemical formula XI.